Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C9H19N3O2/c1-8(2,3)14-7(13)12-5-9(11,4-10)6-12/h4-6,10-11H2,1-3H3
• InChI Key: RBWLULOEGYJHKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(CN)N
• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol
• CAS RN: 2026413-31-8

Description

Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate is a chemical compound with the molecular formula C9H18N2O2. It is also known by its synonyms 1-Boc-3-(aminomethyl)azetidine and 1-(tert-Butoxycarbonyl)-3-(aminomethyl)azetidine. The compound appears as a colorless to light yellow to light orange clear liquid.

Synthesis Analysis

The synthesis of azetidines, such as Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate, has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols. A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium.

Molecular Structure Analysis

The molecular structure of Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate is confirmed by NMR. The compound has a molecular weight of 186.26.

Physical And Chemical Properties Analysis

Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate is a liquid at 20 degrees Celsius. It has a specific gravity of 1.02 and a refractive index of 1.47. The compound should be stored under inert gas at a temperature between 0-10°C. It is sensitive to light, air, and heat.

Scientific Research Applications

Synthesis of Enantiopure Azetidine-2-Carboxylic Acids

Azetidine-2-carboxylic acid (Aze) analogs with various heteroatomic side chains have been synthesized for studying peptide activity. The synthesis involves several steps including modification, protection, and displacement reactions, leading to orthogonally protected amino acid-Aze chimeras (Sajjadi & Lubell, 2008).

Cycloaddition Reactions

2-tert-Butyldiphenylsilylmethyl-substituted aziridine and azetidine have been used for cycloaddition reactions with nitriles and carbonyl substrates, forming products like imidazoline and oxazolidine. This shows the potential of azetidine in synthetic chemistry for creating complex molecular structures (Yadav & Sriramurthy, 2005).

Synthesis of Azetidine-3-Carboxylic Acids

Protected 3-haloazetidines are synthesized as key intermediates in medicinal chemistry. These compounds are used to prepare high-value azetidine-3-carboxylic acid derivatives, highlighting their role in drug development (Ji, Wojtas, & Lopchuk, 2018).

Functionalized Azaheterocyclic Derivatives

New small-membered azaheterocyclic α- and β-amino acid derivatives have been synthesized for potential biological applications. These include transformations via nucleophilic substitution, useful for creating conformationally constrained compounds (Žukauskaitė et al., 2011).

Diels‐Alder Reactions

Tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a related compound, is used in Diels‐Alder reactions, a key process in synthetic organic chemistry for creating complex molecular architectures (Padwa, Brodney, & Lynch, 2003).

Tricyclic Ring System Construction

N-Tosyl azetidines are utilized in reactions involving 1,2-migration and deprotonation processes. This study provides insights into how such compounds can be manipulated for the construction of complex ring systems (Yadav et al., 2013).

Synthesis of Bifunctional Compounds

Bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized, demonstrating its potential in creating novel compounds with applications in chemical research (Meyers et al., 2009).

Study of Azetidine in Nature

Azetidine-2-carboxylic acid (L-Aze) is studied for its presence in natural products like garden beets, offering insights into its biological significance and potential toxic effects (Rubenstein et al., 2006).

Synthesis of Cyclic Amino Acid Esters

The compound tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, has been synthesized and characterized, illustrating the diversity of structures that can be derived from azetidine-based compounds (Moriguchi et al., 2014).

Antimicrobial Potential

Substituted phenyl azetidines have been synthesized and characterized for their potential as antimicrobial agents, showcasing the application of azetidine derivatives in the field of pharmaceuticals (Doraswamy & Ramana, 2013).

Safety and Hazards

Tert-butyl 3-amino-3-(aminomethyl)azetidine-1-carboxylate is classified as a hazardous chemical. It can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if eye irritation persists or skin irritation occurs.